Cas no 1699142-64-7 (tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate)

• Product Name: tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate
• CAS No: 1699142-64-7
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 6535095
• PubChem ID: 165493507
• Update Time: 2025-07-23

tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate
• tert-butyl N-[2-(cycloheptylmethoxy)-3-iodo-2-methylpropyl]carbamate
• EN300-1135704
• 1699142-64-7

• Inchi： 1S/C17H32INO3/c1-16(2,3)22-15(20)19-13-17(4,12-18)21-11-14-9-7-5-6-8-10-14/h14H,5-13H2,1-4H3,(H,19,20)
• InChI Key： OARVIAIMKFWPHQ-UHFFFAOYSA-N
• SMILES： ICC(C)(CNC(=O)OC(C)(C)C)OCC1CCCCCC1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate

Introduction to Tert-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1699142-64-7)

Ter-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate

is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 1699142-64-7, is a derivative of carbamate with a unique structural configuration that makes it particularly interesting for various applications. The presence of both cycloheptylmethoxy and iodo substituents in its molecular framework imparts distinct chemical properties that are leveraged in synthetic chemistry and drug development.

The compound's structure consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a 2-(cycloheptylmethoxy) group and a 3-(iodo) group on the 2-methylpropyl chain. This specific arrangement of functional groups enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The cycloheptylmethoxy group, in particular, contributes to the compound's lipophilicity, which can be advantageous in designing bioactive molecules that require efficient membrane penetration.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of drugs targeting various biological pathways. The introduction of halogen atoms, such as the iodo group in this compound, further expands its utility by enabling further functionalization through cross-coupling reactions like Suzuki or Stille couplings.

The synthesis of Ter-butyl N-2-(cycloheptylmethoxy)-3-iodo-2-methylpropylcarbamate involves multi-step organic transformations that require precise control over reaction conditions. The process typically begins with the preparation of the carbamate core, followed by the introduction of the cycloheptylmethoxy and iodo substituents. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to achieve high yields and purity.

The compound's unique structural features have made it a subject of interest in academic research, particularly in the context of developing new pharmaceuticals. Researchers have explored its potential as a precursor for more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and interacting with specific biological targets. The lipophilic nature imparted by the cycloheptylmethoxy group is particularly relevant in designing drugs that require efficient absorption and distribution within the body.

The use of this compound in drug development aligns with current trends in medicinal chemistry towards creating molecules with optimized pharmacokinetic properties. By leveraging its structural features, chemists can design drugs that exhibit improved solubility, bioavailability, and target specificity. The presence of the iodo group also opens up possibilities for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity.

In addition to its pharmaceutical applications, Ter-butyl N-2-(cycloheptylmethoxy)-3-iodo strong>-2-methylpropylcarbamate has shown promise in materials science. Its unique chemical properties make it suitable for use as a building block in the synthesis of advanced materials with tailored functionalities. For example, researchers have explored its potential as a monomer or intermediate in polymer chemistry, where its structural features can contribute to the development of novel polymers with enhanced mechanical or thermal properties.

The compound's versatility is further highlighted by its role in catalysis and organic synthesis. The combination of lipophilic and electrophilic centers within its structure allows it to participate in a wide range of chemical reactions. This makes it a valuable tool for synthetic chemists who are seeking efficient routes to complex molecules. The ability to functionalize both the carbamate moiety and the substituents attached to it provides chemists with multiple points of modification, enabling them to fine-tune the properties of their synthetic products.

Ongoing research continues to uncover new applications for Ter-butyl N-2-(< strong>cycloheptylmethoxy strong >)-3-< strong >iodo strong >-2-methylpropylcarbamate . As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements across multiple fields. Its unique structural features make it a cornerstone in modern synthetic chemistry and biomedicine, offering new opportunities for innovation and discovery.